5-Ethyl-2-methylphenyl 2-iodobenzoate
Description
5-Ethyl-2-methylphenyl 2-iodobenzoate is an aromatic ester derivative featuring a 2-iodobenzoate backbone substituted with a 5-ethyl-2-methylphenyl group. The iodine atom at the ortho position of the benzoate moiety enhances its reactivity in substitution and coupling reactions, making it valuable in synthetic organic chemistry and materials science .
Properties
Molecular Formula |
C16H15IO2 |
|---|---|
Molecular Weight |
366.19 g/mol |
IUPAC Name |
(5-ethyl-2-methylphenyl) 2-iodobenzoate |
InChI |
InChI=1S/C16H15IO2/c1-3-12-9-8-11(2)15(10-12)19-16(18)13-6-4-5-7-14(13)17/h4-10H,3H2,1-2H3 |
InChI Key |
ZYDVQSGFUBNWGD-UHFFFAOYSA-N |
SMILES |
CCC1=CC(=C(C=C1)C)OC(=O)C2=CC=CC=C2I |
Canonical SMILES |
CCC1=CC(=C(C=C1)C)OC(=O)C2=CC=CC=C2I |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
The following table and analysis highlight structural, synthetic, and functional distinctions between 5-Ethyl-2-methylphenyl 2-iodobenzoate and related iodobenzoate derivatives:
Structural and Electronic Differences
- Substituent Effects: 5-Ethyl-2-methylphenyl group: The bulky 5-ethyl-2-methylphenyl substituent likely enhances steric hindrance, reducing reactivity in nucleophilic substitutions compared to smaller esters like ethyl 2-iodobenzoate (E031) . Amino/Chloro Groups: Ethyl 4-amino-2-chloro-5-iodobenzoate (E095) exhibits dual electronic effects: the electron-withdrawing chlorine and electron-donating amino group modulate iodine’s leaving-group ability, enabling selective reactivity in drug synthesis .
Key Research Findings
Reactivity Hierarchy : In SRN1 reactions, 2-iodobenzoate derivatives exhibit moderate reactivity compared to aryl iodides (e.g., PhI), with competitive yields influenced by substituent electronic profiles .
Steric vs. Electronic Effects: Bulky esters (e.g., 5-Ethyl-2-methylphenyl) prioritize steric hindrance, whereas electron-donating groups (e.g., amino in E095) enhance iodine’s electrophilicity for targeted substitutions .
Yield Optimization : Alkenyl and tolyloxy substituents improve synthetic efficiency in alkyne coupling reactions, suggesting that conjugated systems stabilize transition states .
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